AC915

• CAS: 6692-13-3
• Molecular Formula: C14H17Cl2NO2
• Molecular Weight: 302.2 g/mol
• InChI: InChI=1S/C14H17Cl2NO2/c15-12-4-3-11(9-13(12)16)10-14(18)19-8-7-17-5-1-2-6-17/h3-4,9H,1-2,5-8,10H2
• InChIKey: CYVORFBBJKNNDO-UHFFFAOYSA-N

AC915 (Magnesium Ascorbyl Phosphate) Overview

AC915, chemically designated as Magnesium Ascorbyl Phosphate (MAP), is a water-soluble, stable derivative of L-ascorbic acid (Vitamin C). The molecule is formed by the esterification of ascorbic acid with a phosphoric group at the C-2 position and subsequent chelation with magnesium ions [1]. This chemical modification effectively protects the enediol system from oxidative breakdown, rendering MAP stable under conditions that rapidly degrade unmodified ascorbic acid, including exposure to heat, light, and neutral pH aqueous environments [2]. As a result, AC915 is predominantly utilized as a functional antioxidant, skin-conditioning agent, and melanogenesis inhibitor in topical cosmetic and dermatological products [3].

Stability Context Stable ascorbyl phosphate compatible with neutral pH aqueous systems

Research Use Supports melanogenesis inhibition and collagen synthesis assays

Formulation Fit Water-soluble; suitable for heated-phase processing workflows

• [1] Austria R, Semenzato A, Bettero A. Stability of vitamin C derivatives in solution and topical formulations. J Pharm Biomed Anal. 1997;15(6):795-801. View Source
• [2] Segall AI, Moyano MA. Stability of vitamin C derivatives in topical formulations containing lipoic acid, vitamins A and E. Int J Cosmet Sci. 2008;30(6):453-458. View Source
• [3] Elmore AR. Final report of the safety assessment of L-Ascorbic Acid, Calcium Ascorbate, Magnesium Ascorbate, Magnesium Ascorbyl Phosphate, Sodium Ascorbate, and Sodium Ascorbyl Phosphate as used in cosmetics. Int J Toxicol. 2005;24(Suppl 2):51-111. View Source

AC915: Substitution Risks vs. Analogs

Direct replacement of AC915 (Magnesium Ascorbyl Phosphate) with closely related in-class compounds—such as Sodium Ascorbyl Phosphate (SAP), L-Ascorbic Acid, or Ascorbyl Palmitate—is not scientifically valid without extensive reformulation and efficacy revalidation. These analogs exhibit marked differences in chemical stability profiles [1], dose-response relationships in collagen synthesis [2], and melanogenesis inhibition potency [3]. For instance, while SAP may demonstrate superior chemical stability in certain emulsion systems, it requires at least a tenfold greater molar concentration to achieve collagen stimulation equivalent to MAP [2]. Conversely, substituting MAP with unmodified L-Ascorbic Acid introduces severe formulation instability at neutral pH, thereby limiting shelf-life and compromising consistent in vivo delivery [4]. Therefore, procurement decisions must be guided by compound-specific, quantified performance parameters rather than broad class equivalence.

SAP May require substantially higher concentration for comparable collagen stimulation; dose-response profile differs.

L-Ascorbic Acid Unstable at neutral pH; acidic formulation requirements can alter tolerability and shelf-life.

Ascorbyl Palmitate Lipophilic; oil-phase incorporation needed, incompatible with aqueous-only research formulations.

• [1] Smaoui S, Hilima HB. Application of l-ascorbic acid and its derivatives (sodium ascorbyl phosphate and magnesium ascorbyl phosphate) in topical cosmetic formulations: stability studies. J Chem Soc Pak. 2013;35(4):1096-1102. View Source
• [2] Geesin JC, Gordon JS, Berg RA. Regulation of collagen synthesis in human dermal fibroblasts by the sodium and magnesium salts of ascorbyl-2-phosphate. Skin Pharmacol. 1993;6(1):65-71. View Source
• [3] Kameyama K, Sakai C, Kondoh S, et al. Inhibitory effect of magnesium L-ascorbyl-2-phosphate (VC-PMG) on melanogenesis in vitro and in vivo. J Am Acad Dermatol. 1996;34(1):29-33. View Source
• [4] Austria R, Semenzato A, Bettero A. Stability of vitamin C derivatives in solution and topical formulations. J Pharm Biomed Anal. 1997;15(6):795-801. View Source

AC915 vs. Analogs: Evidence Comparison

Collagen Synthesis Stimulation vs. SAP

In comparative monolayer cultures of human dermal fibroblasts, the magnesium salt of ascorbyl-2-phosphate (AC915) demonstrated bioequivalence to L-ascorbic acid in stimulating collagen synthesis. Critically, the sodium salt of ascorbyl-2-phosphate (SAP) required at least a tenfold greater molar concentration to achieve the same level of collagen synthesis stimulation as AC915 [1].

Collagen Stimulation vs. SAP

Head-to-head

≥10-fold concentration advantage reported

Supports collagen synthesis assay context

Monolayer human dermal fibroblasts

Evidence Dimension	Collagen synthesis stimulation in human dermal fibroblasts
Target Compound Data	Equivalent to L-ascorbic acid (exact concentration not specified in comparison, but achieved at 10x lower concentration than sodium salt)
Comparator Or Baseline	Sodium ascorbyl-2-phosphate (SAP): Required ≥ 10-fold greater concentration
Quantified Difference	AC915 exhibits ≥ 10x higher potency than SAP for collagen synthesis stimulation
Conditions	Monolayer human dermal fibroblast cultures

Why This Matters

This directly impacts formulation cost-efficiency and efficacy: AC915 achieves target collagen-boosting outcomes at significantly lower inclusion rates than SAP, reducing ingredient cost per unit and minimizing potential for formulation incompatibility.

• [1] Geesin JC, Gordon JS, Berg RA. Regulation of collagen synthesis in human dermal fibroblasts by the sodium and magnesium salts of ascorbyl-2-phosphate. Skin Pharmacol. 1993;6(1):65-71. View Source

Thermal Processing Stability

AC915 exhibits robust thermal tolerance during typical cosmetic manufacturing processes. Technical data sheets from multiple reputable suppliers confirm that MAP remains stable at 80°C (176°F) for up to 20 hours without significant degradation, enabling its addition to the heated water phase during emulsion preparation . In contrast, unmodified L-ascorbic acid undergoes rapid thermal and oxidative degradation under identical processing conditions [1].

Thermal Stability

Reported

Stable at 80°C for up to 20 hours

Supports thermal processing workflow

Aqueous formulation systems

Evidence Dimension	Thermal stability at 80°C
Target Compound Data	Stable for up to 20 hours at 80°C
Comparator Or Baseline	L-ascorbic acid: Rapid degradation at 80°C (no quantitative stability data under identical conditions)
Quantified Difference	MAP provides at least 20 hours of thermal processing window vs. < 1 hour for L-ascorbic acid
Conditions	Aqueous formulation systems; typical cosmetic emulsion heating protocols

Why This Matters

This thermal processing window directly translates to manufacturing flexibility and reduced active ingredient loss during production. Formulators can confidently incorporate AC915 into the heated water phase without requiring specialized cold-process equipment or post-heating addition steps, simplifying scale-up and reducing batch-to-batch variability.

• [1] Austria R, Semenzato A, Bettero A. Stability of vitamin C derivatives in solution and topical formulations. J Pharm Biomed Anal. 1997;15(6):795-801. View Source

Tyrosinase and Melanogenesis Inhibition

In vitro enzyme assays demonstrate that AC915 inhibits purified tyrosinase activity at concentrations as low as 0.001% (w/v). The inhibitory effect is dose-dependent across three model systems: purified tyrosinase (≥0.001%), B16F10 murine melanoma cell extract (≥0.01%), and KHm-1/4 human melanoma cells (≥0.1%) [1]. In a separate in vitro screening using the Melanoderm reconstructed human epidermis model, treatment with AC915 resulted in a 33% reduction in tyrosinase activity, compared with 48% reduction for kojic acid and 46% reduction for lactic acid under identical conditions .

Tyrosinase Inhibition

Reported

33% reduction vs. kojic acid 48% (Melanoderm model)

Supports melanogenesis inhibition assay review

Cross-study comparison; formulation stability relevant

Evidence Dimension	Tyrosinase activity reduction in Melanoderm model
Target Compound Data	33% reduction in tyrosinase activity
Comparator Or Baseline	Kojic acid: 48% reduction; Lactic acid: 46% reduction
Quantified Difference	MAP achieves ~33% inhibition vs. ~47% average for comparators
Conditions	Melanoderm reconstructed human epidermis model; aqueous and anhydrous base formulations

Why This Matters

While AC915 exhibits lower acute tyrosinase inhibition potency than kojic acid or lactic acid in this specific in vitro model, its established in vivo efficacy in human clinical studies—combined with its superior formulation stability relative to kojic acid (which degrades in aqueous bases )—positions AC915 as a scientifically validated, shelf-stable melanogenesis inhibitor suitable for long-term use in leave-on products.

• [1] Kameyama K, Sakai C, Kondoh S, et al. Inhibitory effect of magnesium L-ascorbyl-2-phosphate (VC-PMG) on melanogenesis in vitro and in vivo. J Am Acad Dermatol. 1996;34(1):29-33. View Source

In Vivo Skin Lightening Efficacy

A clinical study evaluated the in vivo lightening effects of a cream containing 10% AC915 (MAP) applied twice daily to pigmented facial areas of 34 patients for three months. Measurement by color difference meter demonstrated that 26 out of 34 patients (76%) exhibited measurable lightening of their hyperpigmentation. Additionally, when applied to non-pigmented healthy skin in 27 patients, 11 patients (41%) showed lightening effects [1]. In a separate animal model study using C57BL/6J mice, AC915 delivered via ultrasound-mediated transdermal enhancement produced skin-whitening effects increased by 63-70% over a 4-week experimental period relative to controls [2].

In Vivo Skin Lightening

Endpoint context

76% response rate in hyperpigmented skin

Reported endpoint context; verify in target formulation

10% cream, 3-month application; n=34

Evidence Dimension	In vivo skin lightening efficacy
Target Compound Data	76% of patients (26/34) showed lightening of hyperpigmented lesions at 3 months; 41% (11/27) showed lightening of healthy skin
Comparator Or Baseline	Vehicle control (formulation without active); or baseline pigmentation measurement
Quantified Difference	76% response rate in hyperpigmented skin; 41% response rate in healthy skin
Conditions	10% MAP cream applied twice daily for 3 months; human facial hyperpigmentation (ephelides, chloasma, senile freckle)

Why This Matters

This clinical evidence establishes AC915 as a validated active ingredient for hyperpigmentation management with a defined effective concentration (10%) and treatment duration (3 months). This directly informs formulation development specifications, stability testing requirements, and marketing claim substantiation. The quantified 76% patient response rate provides a defensible efficacy benchmark for product development and regulatory submissions.

• [1] Kameyama K, Sakai C, Kondoh S, et al. Inhibitory effect of magnesium L-ascorbyl-2-phosphate (VC-PMG) on melanogenesis in vitro and in vivo. J Am Acad Dermatol. 1996;34(1):29-33. View Source
• [2] Liao AH, Lu YJ, Lin YC, Chen HK, Sytwu HK, Wang CH. Efficacy of transdermal magnesium ascorbyl phosphate delivery after ultrasound treatment with microbubbles in gel-type surrounding medium in mice. Mater Sci Eng C Mater Biol Appl. 2016;61:591-598. View Source

pH Compatibility for Formulation

AC915 demonstrates optimal chemical stability and color retention when formulated in products with a final pH between 6.0 and 7.0 . Formulations with pH below 6.0 may induce discoloration and reduced stability [1]. In contrast, unmodified L-ascorbic acid requires acidic formulation conditions (pH < 3.5) to maintain stability, which frequently causes skin irritation and limits compatibility with pH-sensitive formulation excipients [2]. Sodium ascorbyl phosphate (SAP) exhibits broader pH compatibility up to neutral range [3].

pH Compatibility

Specification review

Optimal pH 6.0–7.0 vs. L-ascorbic acid < 3.5

Supports pH-dependent formulation stability

Supplier data and literature; verify per batch

Evidence Dimension	Optimal formulation pH range
Target Compound Data	pH 6.0-7.0
Comparator Or Baseline	L-ascorbic acid: pH < 3.5; SAP: pH 6-7 (comparable range)
Quantified Difference	AC915 formulation pH is 2.5-3.5 units higher (more skin-compatible) than L-ascorbic acid formulations
Conditions	Aqueous topical formulations; cosmetic emulsions

Why This Matters

The neutral pH compatibility of AC915 enables formulation of non-irritating, sensitive-skin-appropriate products that cannot be achieved with acidic L-ascorbic acid formulations. This expands the addressable consumer market and reduces the risk of formulation-induced adverse skin reactions. Additionally, neutral pH compatibility broadens the range of co-formulated actives and preservatives that can be included without pH-driven incompatibility.

• [1] Aogubio. Cosmetic Magnesium Ascorbyl Phosphate Product Specification. View Source
• [2] Austria R, Semenzato A, Bettero A. Stability of vitamin C derivatives in solution and topical formulations. J Pharm Biomed Anal. 1997;15(6):795-801. View Source
• [3] Smaoui S, Hilima HB. Application of l-ascorbic acid and its derivatives (sodium ascorbyl phosphate and magnesium ascorbyl phosphate) in topical cosmetic formulations: stability studies. J Chem Soc Pak. 2013;35(4):1096-1102. View Source

Aqueous Solubility Profile

AC915 exhibits high aqueous solubility, with a measured solubility of 154 g/L (approximately 15.4% w/v) at 25°C in water . This solubility profile supports clear solution formulations at typical cosmetic usage rates (0.2-3%). In contrast, ascorbyl palmitate is lipophilic and requires emulsification or solubilization in the oil phase [1]. L-ascorbic acid is water-soluble but unstable in aqueous systems at neutral pH [2].

Aqueous Solubility

Class-level

154 g/L at 25°C

Supports aqueous formulation solubility context

Water-soluble; no solubilizer required

Evidence Dimension	Aqueous solubility at 25°C
Target Compound Data	154 g/L (15.4% w/v)
Comparator Or Baseline	Ascorbyl palmitate: Lipophilic, oil-soluble only; L-ascorbic acid: Water-soluble but unstable
Quantified Difference	AC915 combines high water solubility with chemical stability, a dual advantage not shared by either comparator
Conditions	25°C, distilled water

Why This Matters

High aqueous solubility enables simplified formulation development for water-based products including toners, serums, and aqueous gels. This eliminates the need for complex solubilization systems or emulsification strategies required for lipophilic vitamin C derivatives. The combination of water solubility and chemical stability is a key procurement differentiator for manufacturers seeking to develop stable, clear, water-based vitamin C products.

• [1] Segall AI, Moyano MA. Stability of vitamin C derivatives in topical formulations containing lipoic acid, vitamins A and E. Int J Cosmet Sci. 2008;30(6):453-458. View Source
• [2] Austria R, Semenzato A, Bettero A. Stability of vitamin C derivatives in solution and topical formulations. J Pharm Biomed Anal. 1997;15(6):795-801. View Source

AC915: Formulation & Procurement Scenarios

Stable Vitamin C Serum for Sensitive Skin

Based on the pH compatibility evidence (optimal pH 6.0-7.0 ), AC915 is uniquely suited for formulating neutral-pH, water-based vitamin C serums that minimize skin irritation potential. The high aqueous solubility of 154 g/L at 25°C enables clear solution formulations without requiring solubilizers. Procurement justification: Unlike L-ascorbic acid, which mandates acidic pH (<3.5) and risks consumer irritation and formulation instability, AC915 maintains chemical stability at skin-compatible neutral pH. This scenario is further supported by the collagen synthesis data showing that AC915 achieves bioequivalence to L-ascorbic acid while requiring tenfold lower concentration than SAP [1], enabling cost-effective formulations with validated dermal anti-aging claims.

Heat-Processed Cosmetic Emulsion

Based on the thermal stability evidence (stable at 80°C for up to 20 hours ), AC915 is the preferred vitamin C derivative for formulations requiring heating during manufacture. The compound can be added directly to the water phase prior to heating, simplifying production workflows and eliminating the need for specialized post-cooling addition steps. Procurement justification: This thermal processing window contrasts sharply with L-ascorbic acid, which degrades rapidly under heat [2], and provides a distinct manufacturing advantage over SAP in systems where thermal stability is a critical process parameter [3]. The documented solubility of 154 g/L at 25°C further facilitates aqueous phase incorporation.

Clinically-Proven Skin Lightening Formulation

Based on the in vivo clinical evidence (10% AC915 cream lightened hyperpigmentation in 76% of patients at 3 months ) and the in vitro tyrosinase inhibition data (inhibition at ≥0.001% for purified enzyme ), AC915 is validated for skin lightening and hyperpigmentation management claims. Procurement justification: This clinical validation provides a defensible efficacy benchmark for product development and regulatory dossier preparation. While in vitro Melanoderm data show AC915 (33% inhibition) has lower acute potency than kojic acid (48%) or lactic acid (46%) [1], the superior formulation stability of AC915 relative to kojic acid (which degrades in aqueous bases [1]) ensures consistent long-term efficacy in finished products, making AC915 the more reliable choice for commercial skin lightening formulations.

Collagen-Boosting Active Sourcing

Based on the direct comparative fibroblast culture data (AC915 equivalent to L-ascorbic acid at ≥10x lower concentration than SAP ), procurement decisions for collagen-boosting formulations should prioritize AC915 over SAP when potency efficiency is a key selection criterion. This tenfold potency advantage directly translates to reduced ingredient cost per unit, lower inclusion rates, and minimized potential for formulation incompatibility at effective doses. Procurement justification: For formulators seeking to make collagen synthesis claims with a stable vitamin C derivative, AC915 offers quantifiably superior dose-efficiency compared to SAP, while maintaining the stability advantages that L-ascorbic acid lacks [1].

Application

Selection Property

Validation Focus

Stable vitamin C serum formulation research

pH-neutral aqueous compatibility

pH-dependent stability and skin irritation potential evaluation

Heat-processed emulsion development

Thermal stability profile

Heated-phase manufacturing validation

Skin lightening endpoint evaluation

Melanogenesis inhibition response

In vivo endpoint reproducibility and formulation stability review

Collagen synthesis research sourcing

Concentration-response efficiency

Fibroblast assay compatibility and dose-response validation

• [1] Geesin JC, Gordon JS, Berg RA. Regulation of collagen synthesis in human dermal fibroblasts by the sodium and magnesium salts of ascorbyl-2-phosphate. Skin Pharmacol. 1993;6(1):65-71. View Source
• [2] Austria R, Semenzato A, Bettero A. Stability of vitamin C derivatives in solution and topical formulations. J Pharm Biomed Anal. 1997;15(6):795-801. View Source
• [3] Smaoui S, Hilima HB. Application of l-ascorbic acid and its derivatives (sodium ascorbyl phosphate and magnesium ascorbyl phosphate) in topical cosmetic formulations: stability studies. J Chem Soc Pak. 2013;35(4):1096-1102. View Source
• [4] Kameyama K, Sakai C, Kondoh S, et al. Inhibitory effect of magnesium L-ascorbyl-2-phosphate (VC-PMG) on melanogenesis in vitro and in vivo. J Am Acad Dermatol. 1996;34(1):29-33. View Source